Cas no 138106-29-3 (4,5-Benzofurandiol, 6-amino-)
4,5-Benzofurandiol, 6-amino- structure
Product Name:4,5-Benzofurandiol, 6-amino-
CAS No:138106-29-3
MF:C8H7NO3
MW:165.146082162857
CID:902078
Update Time:2026-04-29
4,5-Benzofurandiol, 6-amino- Chemical and Physical Properties
Names and Identifiers
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- 4,5-Benzofurandiol, 6-amino-
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Computed Properties
- Exact Mass: 165.04261
- Monoisotopic Mass: 165.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 79.6A^2
Experimental Properties
- PSA: 79.62
4,5-Benzofurandiol, 6-amino- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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